1006335-39-2(ISPA-28) Price
This page is the exclusive Price page for 1006335-39-2(ISPA-28).
This page is dedicated to presenting you with the most accurate and real-time updated Price information about this important compound,thereby providing a strong basis for you when making relevant purchasing decisions and helping you understand the market Price dynamics more comprehensively and clearly.
ISPA-28 Price
| Related Categories | No. | Brand | Purity | Specification | Price | Update time | Buy |
|---|---|---|---|---|---|---|---|
| ChemScence | CS-0034361-5mg | chemscene | 99.75% | 5mg | $280.0 | 28 Apr. 2022 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-396703-5 mg | scbt | 5mg | ¥978.00 | 10 Jul. 2023 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-396703A-25 mg | scbt | 25mg | ¥3,949.00 | 10 Jul. 2023 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-396703-5mg | scbt | 5mg | ¥978.00 | 05 Sep. 2023 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-396703A-25mg | scbt | 25mg | ¥3949.00 | 05 Sep. 2023 | ||
| 1PlusChem | 1P0097QU-5mg | 1pchem | 5mg | $347.00 | 27 Dec. 2023 | ||
| MedChemExpress | HY-109987-5mg | mce | ≥98.0% | 5mg | ¥3400 | 21 Apr. 2024 | |
| MedChemExpress | HY-109987-10mM*1 mL in DMSO | mce | ≥98.0% | 10mM*1 mL in DMSO | ¥3740 | 21 Apr. 2024 | |
| MedChemExpress | HY-109987-1mg | mce | ≥98.0% | 1mg | ¥1545 | 21 Apr. 2024 | |
| Ambeed | A1466464-1mg | ambeed | 1mg | $238.0 | 26 Apr. 2024 | ||
| Ambeed | A1466464-5mg | ambeed | 5mg | $524.0 | 26 Apr. 2024 |
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
SunaTech Inc.
Audited Supplier
Gold Member
CN Supplier
Reagent
Company nature: Private enterprises
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Audited Supplier
Gold Member
CN Supplier
Reagent
Company nature: Private enterprises
TAIXING JOXIN BIO-TEC CO.,LTD.
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
Zhejiang Brunova Technology Co., Ltd.
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises